Cas no 2138070-76-3 (3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid)

• Product Name: 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid
• CAS No: 2138070-76-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6023423
• PubChem ID: 165962649
• Update Time: 2025-09-28

3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid
• EN300-1154679
• 2138070-76-3
• 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid

• Inchi： 1S/C16H19NO4/c1-11-3-2-4-13(9-11)17-10-16(21-15(17)20)7-5-12(6-8-16)14(18)19/h2-4,9,12H,5-8,10H2,1H3,(H,18,19)
• InChI Key： BJRXNEYIKCXMHF-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=C(C)C=2)CC21CCC(C(=O)O)CC2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid

Comprehensive Overview of 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid (CAS No. 2138070-76-3)

3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid (CAS No. 2138070-76-3) is a specialized organic compound with a unique spirocyclic structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Its spiro[4.5]decane core and carboxylic acid functional group make it a versatile intermediate for synthesizing bioactive molecules.

The compound's 3-methylphenyl substituent enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. Researchers are particularly interested in its oxo-1-oxa-3-azaspiro moiety, as similar structures have shown promising biological activities in recent studies. The 8-carboxylic acid group provides an excellent handle for further chemical modifications, making this compound valuable for medicinal chemistry applications.

Recent advances in spirocyclic compound synthesis have highlighted the importance of molecules like 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid. The pharmaceutical industry is actively exploring such structures for developing new treatments for neurological disorders and inflammatory conditions. Its structural features align well with current trends in fragment-based drug discovery, where researchers seek privileged scaffolds for building targeted therapies.

From a synthetic chemistry perspective, this compound represents an interesting challenge due to its spirocyclic architecture. The 1-oxa-3-aza ring system offers potential for creating novel heterocyclic compounds with improved pharmacokinetic properties. Many research groups are investigating efficient synthetic routes to this molecule, as evidenced by the growing number of publications referencing CAS 2138070-76-3 in recent years.

The compound's potential extends beyond pharmaceuticals. Materials scientists are examining derivatives of 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid for applications in organic electronics and advanced polymers. Its rigid spiro structure could contribute to the development of new materials with unique thermal and mechanical properties.

Quality control of 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The growing demand for high-purity spirocyclic intermediates has made this compound increasingly important in the fine chemicals market.

Environmental and safety considerations for handling CAS 2138070-76-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this chemical. Researchers should consult the latest safety data sheets for specific handling instructions.

The commercial availability of 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid has improved in recent years, with several specialty chemical suppliers now offering this compound. Pricing and packaging options vary depending on quantity and purity requirements, making it accessible for both academic and industrial research applications.

Future research directions for this compound likely include exploration of its biological activity profile, development of more efficient synthetic methods, and investigation of its potential in materials science. The unique combination of spirocyclic structure and carboxylic acid functionality in 3-(3-Methylphenyl)-2-oxo-1-oxa-3-azaspiro[4.5]decane-8-carboxylic acid ensures it will remain an important building block in chemical research for years to come.